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Compound of Interest

Compound Name: 4-Benzylphenol

Cat. No.: B016752 Get Quote

Introduction

p-Benzylphenol, also known as 4-benzylphenol or its IUPAC name 4-(phenylmethyl)phenol, is

an aromatic organic compound with the chemical formula C₁₃H₁₂O.[1][2] It is identified by the

CAS Registry Number 101-53-1.[2][3][4] This compound typically appears as a beige or white

to pale reddish-yellow crystalline solid.[1][5] Due to its chemical properties, p-benzylphenol

finds application as a germicide, antiseptic, and preservative, and is also utilized in various

organic syntheses.[2] This guide provides a comprehensive overview of its safety data,

intended for researchers, scientists, and professionals in drug development who may handle

this chemical.

Hazard Identification and Classification
p-Benzylphenol is classified as hazardous under the OSHA Hazard Communication Standard.

[3] The primary hazards are related to irritation of the skin, eyes, and respiratory system.

GHS Classification:

Skin Corrosion/Irritation, Category 2[3][5][6]

Serious Eye Damage/Eye Irritation, Category 2[3][5][6]

Specific Target Organ Toxicity (Single Exposure), Category 3, targeting the respiratory

system[3][6]
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Signal Word: Warning[1][3][5]

Hazard Statements:

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[6]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of p-benzylphenol are summarized

below. These properties are essential for understanding its behavior under various laboratory

conditions.

Property Value Source(s)

Molecular Weight 184.23 g/mol [2][6]

Appearance
Beige to white/pale reddish-

yellow crystalline powder/solid
[1][5]

Melting Point 83-84 °C [2][5]

Boiling Point 322-330 °C (at 760 mmHg) [2][5]

154-157 °C (at 4 mmHg) [2]

Solubility

Slightly soluble in cold water;

moderately soluble in hot

water. Soluble in organic

solvents, glacial acetic acid,

and alkali hydroxide solutions.

[2]

Vapor Pressure 6.85 x 10⁻⁵ mm Hg [7]

pKa 10.23 ± 0.10 (Predicted) [8]

Toxicological Data
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The toxicological profile indicates low acute oral toxicity but notable ecotoxicity, particularly to

microorganisms.

Test Species/System Result Source(s)

Acute Oral LD50 Mouse >20 g/kg [5]

Microtox
Photobacterium

phosphoreum

EC50 = 0.25 mg/L (30

min)
[3]

EC50 = 0.26 mg/L (5

and 15 min)
[3]

Experimental Methodologies
The Safety Data Sheets from which the toxicological data are sourced do not provide detailed

experimental protocols (e.g., specific OECD or EPA test guidelines). However, the

methodologies for the cited tests can be described in principle.

Acute Oral Toxicity (LD50): This test is designed to determine the median lethal dose of a

substance when administered orally. A typical protocol involves administering graded doses

of the test substance to groups of laboratory animals (in this case, mice). The animals are

then observed for a set period (commonly 14 days) for signs of toxicity and mortality. The

LD50 value is the statistically estimated dose that would be lethal to 50% of the test

population.

Microtox® Assay (EC50): This is a rapid ecotoxicity test that uses the bioluminescent

bacterium Vibrio fischeri (often referred to by its older name, Photobacterium phosphoreum).

The principle is that the light output of these bacteria is proportional to their metabolic health.

When exposed to a toxic substance, their metabolic activity is disrupted, leading to a

reduction in light emission. The EC50 is the effective concentration of the test substance that

causes a 50% reduction in light output after a specified exposure time (e.g., 5, 15, or 30

minutes).[3]
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Proper handling and emergency preparedness are critical to ensuring safety when working with

p-benzylphenol. The following workflows outline the necessary personal protective equipment

and the correct response to an accidental spill.

Click to download full resolution via product page

Click to download full resolution via product page

First Aid Measures
Prompt and correct first aid is essential following any exposure.

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes.[1][3] Seek immediate medical attention.[1][3]

Skin Contact: Wash the affected area immediately with plenty of water for at least 15

minutes.[1][3] If skin irritation develops or persists, consult a physician.[1][3]

Inhalation: Move the individual to fresh air.[1][3] If the person is not breathing, provide

artificial respiration.[1][3] If symptoms occur, seek medical attention.[1][3]

Ingestion: Clean the mouth with water and then drink plenty of water.[1][3] Do not induce

vomiting. Seek medical attention if symptoms occur.[1][3]

Fire-Fighting and Reactivity
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam to extinguish a fire.[3]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO) and carbon dioxide (CO₂).[3][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][9]
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Stability and Reactivity: The compound is stable under normal conditions.[9] Hazardous

polymerization will not occur.[3] It is incompatible with strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[3][9]

Conclusion
p-Benzylphenol is a valuable chemical intermediate with defined hazards. It is a skin, eye, and

respiratory irritant. While its acute oral toxicity is low, appropriate engineering controls, personal

protective equipment, and adherence to safe handling practices are mandatory to minimize

exposure risks. In the event of an emergency, such as a spill or personal exposure, the

protocols outlined in this guide should be followed promptly. Researchers and laboratory

personnel must be thoroughly familiar with this safety information before handling the

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016752#p-benzylphenol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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